Potassium 1,3-benzoxazole-2-carboxylate

• IUPAC Name: potassium;1,3-benzoxazole-2-carboxylate
• InChI: InChI=1S/C8H5NO3.K/c10-8(11)7-9-5-3-1-2-4-6(5)12-7;/h1-4H,(H,10,11);/q;+1/p-1
• InChI Key: BJRBWXXVOQASLD-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C(=O)[O-].[K+]
• Molecular Formula: C8H4KNO3
• Molecular Weight: 201.22 g/mol
• CAS RN: 119130-94-8

Description

Potassium 1,3-benzoxazole-2-carboxylate is a chemical compound with the molecular formula C8H4NO3.K and a molecular weight of 201.22 g/mol.

Synthesis Analysis

The synthesis of benzoxazole derivatives, which includes Potassium 1,3-benzoxazole-2-carboxylate, has been a subject of interest in recent years. The synthesis methods can be divided into conventional multistep processes and one-pot, atom economy procedures, realized using green chemistry principles and simple reagents. For instance, 2-aminobenzothiazole derivatives were acylated by 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylate to give N-1,3-benzothiazol-2-yl-3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamides.

Molecular Structure Analysis

The structure of benzoxazole derivatives is characterized by strong C—H…N and weak C—H…O hydrogen bonds, and further stabilized by C–O…π interactions. The molecules display a flattened herringbone arrangement.

Chemical Reactions Analysis

Benzoxazole derivatives, including Potassium 1,3-benzoxazole-2-carboxylate, are highly reactive building blocks for organic and organoelement synthesis, including the synthesis of pharmacologically active heterocycles.

Physical And Chemical Properties Analysis

Potassium 1,3-benzoxazole-2-carboxylate is a solid compound. It has a molecular weight of 201.22 g/mol.

Scientific Research Applications

Synthetic Organic Chemistry

• Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas.
• It has been extensively used as a starting material for different mechanistic approaches in drug discovery.
• In 2022, Patil et al. demonstrated the potassium-ferrocyanide-catalyzed synthesis of benzoxazole derivatives with the grinding method using a mortar and pestle under solvent-free conditions from 2-aminophenol and aromatic aldehydes at room temperature and found 87–96% yield in less than 2 min.

Medicinal Chemistry

• Benzoxazole derivatives have a wide spectrum of pharmacological activities such as anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.
• A new series of benzoxazole analogues was synthesized and checked for their in vitro antibacterial, antifungal and anticancer activities.
• The synthesized benzoxazole compounds were confirmed by IR, 1H/13C-NMR, mass and screened for their in vitro antimicrobial activity against several bacteria and fungal strains.
• Human colorectal carcinoma (HCT116) cancer cell line was used for the determination of in vitro anticancer activity (IC50 value) by Sulforhodamine B assay using 5-fluorouracil as standard drug.
• The performed study indicated that the compounds had highest antimicrobial activity with MIC values comparable to ofloxacin and fluconazole and compounds had best anticancer activity in comparison to 5-fluorouracil.

Antimicrobial and Antifungal Activities

• Benzoxazole derivatives have been found to exhibit antimicrobial activity against various bacteria and fungal strains.
• For instance, compounds with electron withdrawing groups have shown improved antimicrobial activity against Pseudomonas aeruginosa, Klebsiella pneumonia, Salmonella typhi and Aspergillus niger.
• The antimicrobial activity was determined using the tube dilution technique and minimum inhibitory concentration (MIC) was noted in µM and compared to ofloxacin and fluconazole.

Anticancer Activities

• Benzoxazole derivatives have also been found to exhibit anticancer activities.
• Human colorectal carcinoma (HCT116) cancer cell line was used for the determination of in vitro anticancer activity (IC50 value) by Sulforhodamine B assay using 5-fluorouracil as standard drug.
• Compounds 4, 6, 25 and 26 had the best anticancer activity in comparison to 5-fluorouracil.

Green Chemistry

• Benzoxazole derivatives can be synthesized using green chemistry methods.
• In 2022, Patil et al. demonstrated the potassium-ferrocyanide-catalyzed synthesis of benzoxazole derivatives with the grinding method using a mortar and pestle under solvent-free conditions from 2-aminophenol and aromatic aldehydes at room temperature and found 87–96% yield in less than 2 min.

Antioxidant Activities

• Benzoxazole derivatives have been found to exhibit antioxidant activities.
• The antioxidant activity is often evaluated using various in vitro assays such as DPPH radical scavenging assay, ABTS radical cation decolorization assay, FRAP assay, etc.
• The presence of electron withdrawing groups in the benzoxazole ring has been found to enhance the antioxidant activity.

Anti-inflammatory Activities

• Benzoxazole derivatives have also been found to exhibit anti-inflammatory activities.
• The anti-inflammatory activity is often evaluated using various in vitro and in vivo assays such as carrageenan-induced paw edema assay, cotton pellet granuloma assay, etc.
• The presence of electron donating groups in the benzoxazole ring has been found to enhance the anti-inflammatory activity.

Antimycobacterial Activities

• Benzoxazole derivatives have been found to exhibit antimycobacterial activities.
• The antimycobacterial activity is often evaluated using various in vitro assays such as resazurin microplate assay (REMA), Alamar Blue assay, etc.
• The presence of electron withdrawing groups in the benzoxazole ring has been found to enhance the antimycobacterial activity.

Future Directions

Benzoxazole derivatives, including Potassium 1,3-benzoxazole-2-carboxylate, have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities. Therefore, they are considered as potential candidates for developing new drugs and materials.